1-(4-fluorophenyl)-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine

• IUPAC Name: 1-(4-fluorophenyl)-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine
• InChI: InChI=1S/C19H21FN2O3/c1-23-17-10-14(11-18-19(17)25-13-24-18)12-21-6-8-22(9-7-21)16-4-2-15(20)3-5-16/h2-5,10-11H,6-9,12-13H2,1H3
• InChI Key: KEIXEQOGCAHTQC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC2=C1OCO2)CN3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C19H21FN2O3
• Molecular Weight: 344.4 g/mol

Description

1-(4-fluorophenyl)-4-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]piperazine is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as pFPP and has been found to have a wide range of applications in various fields of research.

Mechanism of Action

The mechanism of action of pFPP involves its binding to the 5-HT1A receptor, which leads to the activation of downstream signaling pathways. This results in the modulation of neurotransmitter release and the regulation of neuronal activity in the brain.
Biochemical and Physiological Effects
The biochemical and physiological effects of pFPP have been extensively studied in vitro and in vivo. It has been found to have anxiolytic, antidepressant, and antipsychotic effects in animal models, and has shown promise as a potential therapeutic agent for the treatment of various neuropsychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using pFPP in lab experiments is its high potency and selectivity for the 5-HT1A receptor. This allows for more precise and accurate modulation of neuronal activity and neurotransmitter release. However, one of the limitations of using pFPP is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on pFPP. One area of focus is the development of more efficient and cost-effective synthesis methods for pFPP. Another area of research is the identification of novel therapeutic applications for pFPP, particularly in the treatment of neuropsychiatric disorders such as anxiety, depression, and schizophrenia. Additionally, further studies are needed to elucidate the precise mechanisms of action of pFPP and its downstream effects on neuronal activity and neurotransmitter release.

Synthesis Methods

The synthesis of pFPP involves a multi-step process that requires specialized equipment and expertise. The starting materials for the synthesis are 4-fluoroaniline, 3,4-methylenedioxyphenyl-2-nitropropene, and piperazine. The reaction is carried out in the presence of a catalyst and under controlled conditions to ensure the purity and yield of the final product.

Scientific Research Applications

PFPP has been used in a variety of scientific research applications, including neuroscience, pharmacology, and medicinal chemistry. It has been found to be a potent and selective agonist of the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and cognition.